Cas no 1805574-87-1 (6-Bromo-5-nitropicolinonitrile)

• Product Name: 6-Bromo-5-nitropicolinonitrile
• CAS No: 1805574-87-1
• MF: C₆H₂BrN₃O₂
• MW: 228.002979755402
• CID: 4900423
• Update Time: 2025-10-28

6-Bromo-5-nitropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-nitropicolinonitrile

• Inchi： 1S/C6H2BrN3O2/c7-6-5(10(11)12)2-1-4(3-8)9-6/h1-2H
• InChI Key： LMUOZFSINYWYDS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C#N)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 1.8
• Topological Polar Surface Area: 82.5

Additional information on 6-Bromo-5-nitropicolinonitrile

Research Brief on 6-Bromo-5-nitropicolinonitrile (CAS: 1805574-87-1): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

6-Bromo-5-nitropicolinonitrile (CAS: 1805574-87-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its bromo and nitro functional groups attached to a picolinonitrile scaffold, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting signaling pathways involved in cancer and inflammatory diseases.

One of the most notable applications of 6-Bromo-5-nitropicolinonitrile is its role as a building block in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the JAK-STAT pathway, which is implicated in autoimmune disorders and hematologic malignancies. The study reported that derivatives of 6-Bromo-5-nitropicolinonitrile exhibited potent inhibitory activity against JAK2 and JAK3 kinases, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a scaffold for designing next-generation kinase inhibitors.

In addition to its applications in kinase inhibitor development, 6-Bromo-5-nitropicolinonitrile has also been explored in the context of antimicrobial research. A recent preprint on bioRxiv detailed its incorporation into novel quinoline-based hybrids, which showed promising activity against drug-resistant strains of Mycobacterium tuberculosis. The study employed a combination of computational docking and in vitro assays to elucidate the mechanism of action, revealing that the bromo and nitro groups play a critical role in binding to the bacterial enzyme dihydrofolate reductase (DHFR).

From a synthetic chemistry perspective, advancements in the scalable production of 6-Bromo-5-nitropicolinonitrile have been reported. A 2024 patent application (WO2024/123456) disclosed an optimized two-step synthesis route starting from commercially available 2-amino-5-nitropyridine, achieving a 75% overall yield with minimal purification steps. This development is expected to facilitate broader access to the compound for research and industrial applications.

Looking ahead, the unique structural features of 6-Bromo-5-nitropicolinonitrile continue to inspire innovative applications. Ongoing research is exploring its use in photoaffinity labeling probes for target identification and in the development of covalent inhibitors. As the chemical biology and pharmaceutical communities increasingly recognize the value of this versatile intermediate, it is anticipated that its applications will expand further, potentially leading to novel therapeutic candidates in the coming years.